Cas no 1805063-05-1 (6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1805063-05-1
• MF: C₇H₄F₆N₂
• MW: 230.110482215881
• CID: 4854808
• Update Time: 2025-10-14

6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F6N2/c8-2-1-3(14)15-5(6(9)10)4(2)7(11,12)13/h1,6H,(H2,14,15)
• InChI Key： SQCOTGDTDQSVIQ-UHFFFAOYSA-N
• SMILES： FC1C=C(N)N=C(C(F)F)C=1C(F)(F)F

Computed Properties

• Exact Mass: 230.02786711 g/mol
• Monoisotopic Mass: 230.02786711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 230.11
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine

Comprehensive Overview of 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805063-05-1)

The compound 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805063-05-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring multiple fluorine substitutions, this compound exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

One of the most compelling aspects of 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine is its role in modern drug discovery. Fluorinated compounds are known for their ability to enhance the bioavailability and metabolic stability of pharmaceuticals, and this compound is no exception. Its pyridine core serves as a versatile scaffold for constructing complex molecules, while the difluoromethyl and trifluoromethyl groups contribute to its lipophilicity and electronic properties. These characteristics make it an attractive candidate for targeting enzyme inhibitors and receptor modulators, which are critical in treating diseases such as cancer and infectious diseases.

In the agrochemical sector, 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine is being investigated for its potential as a pesticide intermediate. The incorporation of fluorine atoms into agrochemicals has been shown to improve their efficacy and environmental profile. This compound's ability to act as a building block for herbicides and fungicides aligns with the growing demand for sustainable and high-performance crop protection solutions. As the agricultural industry faces challenges such as pesticide resistance and regulatory pressures, innovative compounds like this are becoming increasingly valuable.

From a synthetic chemistry perspective, the preparation of 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine involves advanced fluorination techniques and heterocyclic chemistry. The compound's synthesis typically requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic fluorination and flow chemistry have streamlined its production, making it more accessible for research and industrial applications. These innovations are particularly relevant in the context of green chemistry, where minimizing waste and improving efficiency are paramount.

The growing interest in 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine is reflected in the increasing number of scientific publications and patent filings related to its use. Researchers are exploring its potential in material science, where fluorinated pyridines can contribute to the development of advanced polymers and electronic materials. Additionally, its applications in medicinal chemistry continue to expand, with studies focusing on its role in central nervous system (CNS) drugs and anti-inflammatory agents.

As the scientific community delves deeper into the properties and applications of 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine, questions about its safety profile and environmental impact are also being addressed. Regulatory bodies and industry stakeholders are collaborating to ensure that its use aligns with global standards for chemical safety and sustainability. This focus on responsible innovation underscores the compound's potential to contribute to advancements in multiple fields while adhering to ethical and environmental considerations.

In conclusion, 6-Amino-2-(difluoromethyl)-4-fluoro-3-(trifluoromethyl)pyridine (CAS No. 1805063-05-1) represents a cutting-edge example of how fluorinated heterocycles can drive innovation in pharmaceuticals, agrochemicals, and material science. Its unique structural features and versatile applications make it a compound of significant interest to researchers and industry professionals alike. As the demand for high-performance and sustainable chemical solutions grows, this compound is poised to play a pivotal role in shaping the future of these industries.